Sodium;4-[(2E)-2-[(5E)-5-[(2,4-dimethylphenyl)hydrazinylidene]-4,6-dioxocyclohex-2-en-1-ylidene]hydrazinyl]benzenesulfonate

• CAS No.: 1320-07-6
• Product Name: Sodium;4-[(2E)-2-[(5E)-5-[(2,4-dimethylphenyl)hydrazinylidene]-4,6-dioxocyclohex-2-en-1-ylidene]hydrazinyl]benzenesulfonate
• Molecular Formula: C20H17N4NaO5S
• Molecular Weight: 448.4 g/mol
• IUPAC Name: sodium;4-[(2Z)-2-[(5E)-5-[(2,4-dimethylphenyl)hydrazinylidene]-4,6-dioxocyclohex-2-en-1-ylidene]hydrazinyl]benzenesulfonate
• Standard InChI: InChI=1S/C20H18N4O5S.Na/c1-12-3-8-16(13(2)11-12)22-24-19-18(25)10-9-17(20(19)26)23-21-14-4-6-15(7-5-14)30(27,28)29;/h3-11,21-22H,1-2H3,(H,27,28,29);/q;+1/p-1/b23-17-,24-19+
• Standard InChIKey: VRDAELYOGRCZQD-NFLRKZIHSA-M
• Isomeric SMILES: CC1=CC(=C(C=C1)N/N=C/2\C(=O)C=C/C(=N/NC3=CC=C(C=C3)S(=O)(=O)[O-])/C2=O)C.[Na+]
• SMILES: CC1=CC(=C(C=C1)NN=C2C(=O)C=CC(=NNC3=CC=C(C=C3)S(=O)(=O)[O-])C2=O)C.[Na+]
• Canonical SMILES: CC1=CC(=C(C=C1)NN=C2C(=O)C=CC(=NNC3=CC=C(C=C3)S(=O)(=O)[O-])C2=O)C.[Na+]
• Description: The strong sulfuric acid for orange brown, diluted into gold. Its water solution to join strong hydrochloric acid for yellow brown; Add sodium hydroxide red orange for brown. Used for wool, silk fiber dyeing, etc.
• Synonyms: RESORCIN BROWN;RESORCIN BROWN R;sodium 4-[[3-[(2,4-dimethylphenyl)azo]-2,6-dihydroxyphenyl]azo]benzenesulphonate;4-[[3-[(dimethylphenyl)azo]-2,4-dihydroxyphenyl]azo]-benzenesulfonicacimo;c.i.acidorange24;sodium,4-[(2Z)-2-[(5E)-5-[(2,4-dimethylphenyl)hydrazinylidene]-4,6-dioxocyclohex-2-en-1-ylidene]hydrazinyl]benzenesulfonate;nosodiumsalt;CI 20170
• Reference: 1. Garzóón-Zúñga MA, Sandoval-Villasana AM, Moeller-Chávez GE. Decolorization of the AO24 azo dye and reduction of toxicity and genotoxicity in trickling biofilters. Water Environ Res. 2011 Feb;83(2):107-15. doi: 10.2175/106143010x12780288627977. PMID: 21449472.
• PubChem Compound: 23675104
• Last Modified: Dec 23 2021